1-[(4-methoxyphenyl)methyl]-3-[(4-phenyloxan-4-yl)methyl]urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-[(4-phenyloxan-4-yl)methyl]urea
• InChI: InChI=1S/C21H26N2O3/c1-25-19-9-7-17(8-10-19)15-22-20(24)23-16-21(11-13-26-14-12-21)18-5-3-2-4-6-18/h2-10H,11-16H2,1H3,(H2,22,23,24)
• InChI Key: OTWGBIOCKVDIDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCC2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

The compound “1-[(4-methoxyphenyl)methyl]-3-[(4-phenyloxan-4-yl)methyl]urea” is an organic compound containing a urea group (-NH-CO-NH-), which is a functional group with two amine residues joined by a carbonyl (C=O) functional group. Additionally, it contains methoxyphenyl and phenyloxan-4-yl groups, which are aromatic rings with oxygen-containing side chains.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the phenyl groups), ether linkages (from the methoxy and oxan-4-yl groups), and a urea functional group. Detailed structural analysis would require techniques such as NMR, IR, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the aromatic rings, ether linkages, and the urea group. The aromatic rings might undergo electrophilic aromatic substitution reactions, while the ether linkages might be cleaved under acidic conditions. The urea group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. It’s likely to be a solid at room temperature, with a relatively high melting point due to the presence of the aromatic rings and the potential for hydrogen bonding from the urea group.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve exploring its potential applications, such as in medicinal chemistry, materials science, or as a building block for the synthesis of more complex molecules.